Cas no 2648937-03-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid
• CAS No: 2648937-03-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6047270
• PubChem ID: 165542342
• Update Time: 2025-06-07

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid
• EN300-1495582
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylpentanoic acid
• 2648937-03-3

• Inchi： 1S/C27H34N2O5/c1-5-17(4)25(26(31)32)29-24(30)14-23(16(2)3)28-27(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23,25H,5,14-15H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23?,25-/m0/s1
• InChI Key： PAGJCYUVNAUAFL-JOYOMSCZSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)C(C)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic Acid (CAS No. 2648937-03-3)

(2S-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid, CAS No. 2648937-03-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a fusion of advanced synthetic methodologies and biological activity, making it a subject of extensive research and development.

The molecular architecture of this compound is notable for its chiral center at the 2S configuration, which is a critical feature for its pharmacological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. This group is widely recognized for its stability and compatibility with solid-phase peptide synthesis (SPPS), making it an invaluable tool in the creation of complex peptide-based therapeutics.

The compound's structure also incorporates amide and carboxylic acid functionalities, which are pivotal for its interaction with biological targets. These functional groups contribute to its solubility and bioavailability, key factors in determining its efficacy as a pharmaceutical agent. The 4-methylpentanamido moiety adds to the compound's complexity, offering potential for diverse biological activities and mechanisms of action.

In recent years, there has been a surge in research focused on the development of novel peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations such as susceptibility to enzymatic degradation. (2S-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid) fits perfectly into this category, as it can serve as a building block for creating peptidomimetic analogs with enhanced stability and improved pharmacokinetic profiles.

The Fmoc group in this compound not only facilitates its use in SPPS but also opens avenues for further chemical modifications. Researchers have leveraged this property to develop innovative strategies for synthesizing complex peptides with specific biological activities. For instance, the Fmoc group can be selectively removed under acidic conditions, allowing for the sequential addition of other amino acids or functional groups to tailor the peptide's properties.

One of the most compelling aspects of (2S-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid) is its potential application in targeted drug delivery systems. The fluorene moiety, known for its fluorescence properties, can be exploited for imaging and tracking purposes. This dual functionality—both as a synthetic intermediate and as an imaging agent—makes it a versatile tool in drug discovery and development.

The compound's amide bond also plays a crucial role in modulating its biological activity. Amides are known to exhibit a wide range of pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. By incorporating an amide group into the molecular structure, researchers can fine-tune the compound's interactions with biological targets, leading to the development of more effective therapeutics.

Recent studies have highlighted the importance of chirality in pharmaceuticals, demonstrating that enantiomers can have significantly different biological activities. The 2S-configuration of this compound ensures that it maintains specific stereochemical properties that are essential for its intended biological function. This has been particularly relevant in the development of drugs targeting receptors or enzymes that exhibit stereoselective binding.

The carboxylic acid functionality at one end of the molecule provides another avenue for chemical modification. Carboxylic acids can participate in various reactions such as esterification, amidation, and coupling reactions, allowing researchers to attach other functional groups or molecules. This flexibility makes (2S-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid) a valuable intermediate in synthetic chemistry.

In conclusion, (2S-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by chiral centers, Fmoc groups, amide bonds, and carboxylic acid functionalities, makes it a versatile tool for drug discovery and development. The compound's potential applications in peptidomimetic synthesis, targeted drug delivery systems, and imaging technologies underscore its importance in modern medicinal chemistry.